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For Researchers, Scientists, and Drug Development Professionals: An Objective Performance
Comparison

The High-Luminosity Large Hadron Collider (HL-LHC) upgrade promises to push the
boundaries of particle physics, requiring a significant leap in accelerator technology. At the
heart of this advancement are the powerful new inner triplet quadrupole magnets responsible
for focusing the particle beams. This guide provides a detailed comparison of the performance
of the chosen niobium-tin (NbsSn) magnets against the niobium-titanium (Nb-Ti) magnets used
in the original LHC, supported by experimental data and testing protocols. This information is
crucial for researchers and scientists to understand the capabilities and limitations of this next-
generation technology.

Performance Comparison: Nb3Sn vs. Nb-Ti

The selection of NbsSn for the HL-LHC's high-field magnets stems from its superior
superconducting properties, which allow for the generation of stronger magnetic fields. This is a
critical requirement to achieve the ten-fold increase in integrated luminosity targeted by the
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upgrade. The table below summarizes the key performance differences between NbsSn and
the previously used Nb-Ti superconductors.

Significance for

Property NbsSn Nb-Ti LS

N Higher operating
Critical Temperature

~18 K[1] 9.2 K[1] temperature margin,
(Te)

enhancing stability.

Enables the
Critical Magnetic Field generation of much
~30 T[1] 14.5 T[1] _
(Bc2) stronger magnetic

fields.

Stronger focusing of
Operational Peak particle beams,
_ 11.4 T[2] ~8-9T _ _
Field leading to higher

luminosity.[2]

Fabrication is more
challenging and
requires careful
Material Property Brittle[2] Ductile[1] handling to avoid
degradation of
superconducting

properties.[2]

The heat treatment at

_ around 650°C makes
) "Wind and React" - o )
Manufacturing Standard winding of the coil extremely
heat treatment after ) ) )
Process o pre-reacted wires. fragile and requires
winding.[1] ) ) )
impregnation with a

polymer for support.[1]

Experimental Validation and Protocols

To ensure the reliability and performance of the NbsSn magnets in the demanding environment
of the HL-LHC, a series of rigorous validation tests are performed. These tests are designed to
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assess the magnets' endurance, quench resilience, and magnetic field quality.

Thermal Cycling Endurance Test

This test evaluates the magnet's ability to withstand repeated temperature changes between its
operating temperature (1.9 K) and room temperature.[2] This process is demanding as different
materials within the magnet expand and contract at different rates, which can induce stress and
potentially degrade performance.[2]

Experimental Protocol:

o Cooldown: The magnet is cooled down to its nominal operating temperature of 1.9 K using
superfluid helium.

o Powering: The magnet is energized to its nominal operating current.
e Warm-up: The magnet is brought back to room temperature.
¢ Inspection: The magnet undergoes inspection for any signs of degradation.

o Repetition: This cycle is repeated multiple times to simulate the operational lifetime of the
magnet. For example, one of the triplet quadrupoles endured five thermal cycles over two
years without any sign of performance degradation.[2]
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Thermal Cycling Workflow
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A simplified workflow for the thermal cycling endurance test of NbzSn magnets.

Quench Performance Test
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A gquench is an irreversible transition from the superconducting to the normal conducting state,
which can occur if the magnet's operating parameters exceed its critical limits.[3] During a
guench, the stored energy must be safely dissipated to prevent damage to the magnet.[2] This
test validates the magnet's resilience to such events.

Experimental Protocol:

o Cooldown and Powering: The magnet is cooled to its operating temperature and powered to
a specific current.

e Quench Induction: A quench is intentionally triggered, often by a heater. In one test series,
two provoked quenches were induced every working day for a total of fifty quenches in two
months.[2]

o Data Acquisition: The voltage, current, and temperature are monitored to study the quench
propagation and the effectiveness of the protection system.

e Recovery: The magnet is cooled down again, and the process is repeated to test its
"memory" and ensure it returns to its previous performance level.[4]
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Quench Testing Workflow
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A diagram illustrating the main steps of a magnet quench performance test.

Magnetic Field Quality Measurement
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The precise quality of the magnetic field is crucial for controlling the particle beam. These

measurements are performed to characterize the field strength and uniformity.

Experimental Protocol:
Probe Insertion: A rotating coil magnetometer is inserted into the bore of the magnet.

Data Acquisition: The magnet is powered, and the probe is rotated to measure the magnetic
field at various points.

Harmonic Analysis: The collected data is analyzed to determine the field multipoles, which
characterize the field quality.

Comparison: The measured field quality is compared with the design specifications to ensure
it meets the stringent requirements of the accelerator.

Mitigating the Challenges of Nb3Sn

The primary challenge in working with NbsSn is its inherent brittleness after the heat treatment

process.[2] This makes the coils highly sensitive to mechanical stress and strain, which can

degrade or destroy their superconducting properties.[5] To address this, several strategies are

employed during the design and fabrication process:

Careful Mechanical Design: The magnet's mechanical structure is designed to minimize
stress on the coils during assembly, cooldown, and operation.

Epoxy Impregnation: After the heat treatment, the coils are impregnated with an epoxy resin.
This provides mechanical support to the brittle conductor and helps to manage the large
electromagnetic forces generated during operation.

Quality Control: Throughout the manufacturing process, stringent quality control measures
are in place to monitor the integrity of the conductor and the coil. This includes
measurements of the residual resistance ratio (RRR), which can indicate damage to the
wire's internal structure.[6]

The successful endurance and quench tests of the full-size NbzSn quadrupole magnets have
demonstrated the viability and resilience of this technology for the demanding environment of
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the HL-LHC.[2] These results provide a high degree of confidence in the performance of these
critical components for the future of high-energy physics research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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